Cas no 126609-62-9 (Uridine5'-(tetrahydrogen triphosphate), 2',3'-dideoxy-5-ethyl-3'-fluoro- (9CI))

Uridine5'-(tetrahydrogen triphosphate), 2',3'-dideoxy-5-ethyl-3'-fluoro- (9CI) structure
126609-62-9 structure
Product Name:Uridine5'-(tetrahydrogen triphosphate), 2',3'-dideoxy-5-ethyl-3'-fluoro- (9CI)
CAS No:126609-62-9
MF:C11H18FN2O13P3
MW:498.185909748077
CID:160020
PubChem ID:451517
Update Time:2025-04-19

Uridine5'-(tetrahydrogen triphosphate), 2',3'-dideoxy-5-ethyl-3'-fluoro- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Uridine5'-(tetrahydrogen triphosphate), 2',3'-dideoxy-5-ethyl-3'-fluoro- (9CI)
    • [[(2R,3S,5R)-5-(5-ethyl-2,4-dioxopyrimidin-1-yl)-3-fluorooxolan-2-yl]methoxy-hydroxyphosphoryl] phosphono hydrogen phosphate
    • [[(2R,3S,5R)-5-(5-ethyl-2,4-dioxo-pyrimidin-1-yl)-3-fluoro-tetrahydrofuran-2-yl]methoxy-hydroxy-phosphoryl] phosphono hydrogen phosphate
    • Uridine 5'-(tetrahydrogen triphosphate), 2',3'-dideoxy-5-ethyl-3'-fluoro-
    • 1-[2,3-Dideoxy-3-fluoro-5-O-(hydroxy{[hydroxy(phosphonooxy)phosphoryl]oxy}phosphoryl)pentofuranosyl]-5-ethyl-4-hydroxypyrimidin-2(1H)-one
    • 126609-62-9
    • 1-(3'-Fluoro-5'-TP-2',3'-dideoxy-B-D-erythro-pentofuranosyl)-5-ethyluracil
    • FLEU-TP
    • DTXSID60925629
    • Inchi: 1S/C11H18FN2O13P3/c1-2-6-4-14(11(16)13-10(6)15)9-3-7(12)8(25-9)5-24-29(20,21)27-30(22,23)26-28(17,18)19/h4,7-9H,2-3,5H2,1H3,(H,20,21)(H,22,23)(H,13,15,16)(H2,17,18,19)/t7-,8+,9+/m0/s1
    • InChI Key: UCXCMWNOKXUCOL-DJLDLDEBSA-N
    • SMILES: P(=O)(O)(OP(=O)(O)OP(=O)(O)O)OC[C@@H]1[C@H](C[C@H](N2C(NC(C(CC)=C2)=O)=O)O1)F

Computed Properties

  • Exact Mass: 498.00064
  • Monoisotopic Mass: 498.00057779g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 14
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 9
  • Complexity: 874
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -3.1
  • Topological Polar Surface Area: 219Ų

Experimental Properties

  • PSA: 218.46
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